Cas no 2044946-97-4 ((2E)-3-5-(trifluoromethyl)thiophen-3-ylprop-2-enoic acid)

• Product Name: (2E)-3-5-(trifluoromethyl)thiophen-3-ylprop-2-enoic acid
• CAS No: 2044946-97-4
• MF: C₈H₅F₃O₂S
• MW: 222.184311628342
• MDL: MFCD30476481
• CID: 4634712
• PubChem ID: 125424281
• Update Time: 2025-10-11

(2E)-3-5-(trifluoromethyl)thiophen-3-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[5-(trifluoromethyl)-3-thienyl]-
• (2E)-3-[5-(trifluoromethyl)thiophen-3-yl]prop-2-enoic acid
• (2E)-3-5-(trifluoromethyl)thiophen-3-ylprop-2-enoic acid

• MDL： MFCD30476481
• Inchi： 1S/C8H5F3O2S/c9-8(10,11)6-3-5(4-14-6)1-2-7(12)13/h1-4H,(H,12,13)
• InChI Key： ZZIQKZDAWFLAAP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1C=C(C(F)(F)F)SC=1

Additional information on (2E)-3-5-(trifluoromethyl)thiophen-3-ylprop-2-enoic acid

Comprehensive Overview of (2E)-3-[5-(Trifluoromethyl)thiophen-3-yl]prop-2-enoic acid (CAS No. 2044946-97-4)

(2E)-3-[5-(Trifluoromethyl)thiophen-3-yl]prop-2-enoic acid (CAS No. 2044946-97-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiophene-based derivative features a trifluoromethyl group and a prop-2-enoic acid moiety, making it a valuable intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in the development of small-molecule inhibitors and anti-inflammatory agents.

The compound's CAS number 2044946-97-4 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its synthetic pathways, physicochemical properties, and biological activity. Recent studies highlight its role in modulating enzyme targets, such as kinases and proteases, which are critical in treating diseases like cancer and metabolic disorders. The trifluoromethyl group enhances its metabolic stability, a key consideration in medicinal chemistry.

From an industrial perspective, (2E)-3-[5-(Trifluoromethyl)thiophen-3-yl]prop-2-enoic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring eco-friendly methods to produce such compounds, including catalytic processes and solvent-free reactions. These approaches align with the global push toward reducing hazardous waste and energy consumption in chemical manufacturing.

Another hot topic linked to this compound is its potential in agrochemical innovation. The thiophene scaffold is known for its pesticidal and herbicidal properties, and the addition of a trifluoromethyl group can improve efficacy and selectivity. This has led to increased interest in its use for developing next-generation crop protection agents, especially as resistance to existing pesticides becomes a major challenge in agriculture.

In summary, (2E)-3-[5-(Trifluoromethyl)thiophen-3-yl]prop-2-enoic acid (CAS No. 2044946-97-4) is a versatile compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and functional groups make it a focal point for researchers aiming to address pressing challenges in health and sustainability. As scientific inquiry advances, this compound is likely to remain a key player in innovative chemical solutions.